Cas no 69256-17-3 (2'-Fluoro-5-methyl-1-β-D-arabinofuranosyluracil)

• Product Name: 2'-Fluoro-5-methyl-1-β-D-arabinofuranosyluracil
• CAS No: 69256-17-3
• MF: C₁₀H₁₃FN₂O₅
• MW: 260.219026327133
• MDL: MFCD00870799
• CID: 58948
• PubChem ID: 72327
• Update Time: 2025-04-18

2'-Fluoro-5-methyl-1-β-D-arabinofuranosyluracil Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5-methylarabinosyluracil
• 1-[(2R,3S,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• FMAU
• 1-(2-Deoxy-2-fluoro-b-D-arabinofuranosyl)-5-methyluracil
• 1-(2'-Fluoro-2'-deoxy-β-D-arabinofuranosyl)thymine
• 1-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 1-(2-deoxy-2-fluoropentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• Clevudine
• 2'-Fluoro-5-methyl-1-beta-D-arabinofuranosyluracil
• 37F7D05ANB
• C10H13FN2O5
• 1-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-methyluracil
• L-FMAU
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-methyl-
• D-FMAU
• 2'-Fluorothymidine
• Uracil, 1-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-methyl-
• 1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(h
• 1-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• MFCD00870799
• 1-(2-Deoxy-2-fluoro-.beta.-D-arabinofuranosyl)-5-methyluracil
• BP-58601
• 1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• SCHEMBL139783
• 1-(2-Deoxy-2-fluoro-D-arabinofuranosyl)-5-methyluracil
• AKOS016844133
• NSC 678516
• NSC-678516
• BDBM50367487
• AS-74549
• Z2681892043
• CHEMBL475717
• GBBJCSTXCAQSSJ-JVZYCSMKSA-N
• 2??-Deoxy-2??-fluoro-5-methyl-beta-D-arabinouridine
• DTXSID2057659
• 69256-17-3
• 5-Methyl-2'-fluoroarauracil
• J61.760A
• NCGC00253767-01
• EN300-7493207
• CAS-163252-36-6
• 1-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)thymine
• Tox21_113880
• UNII-37F7D05ANB
• A855627
• 1-(2-FLUORO-2-DEOXY-.BETA.-D-ARABINOFURANOSYL)THYMINE
• FM-ara-U
• C76189
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-2-fluoro-.beta.-D-arabinofuranosyl)-5-methyl-
• 1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2'-Fluoro-5-methyl-.beta.-D-arabinofuranosyluracil
• 1-[(2R,3S,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione;1-(2-Deoxy-2-fluoro-b-D-arabinofuranosyl)-5-methyluracil
• 2'-FLUORO-5-METHYL-1-.BETA.-D-ARABINOFURANOSYLURACIL
• DTXCID3031448
• 2'-Fluoro-5-methyl-1-β-D-arabinofuranosyluracil

• MDL： MFCD00870799
• Inchi： 1S/C10H13FN2O5/c1-4-2-13(10(17)12-8(4)16)9-6(11)7(15)5(3-14)18-9/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6+,7-,9-/m1/s1
• InChI Key： GBBJCSTXCAQSSJ-JVZYCSMKSA-N
• SMILES： F[C@@H]1[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 260.08089
• Monoisotopic Mass: 260.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 99.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Refractive Index: 1.592
• PSA: 99.1
• LogP: -1.56630

2'-Fluoro-5-methyl-1-β-D-arabinofuranosyluracil Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides